1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-[1-(4-methylpentan-2-yl)piperidin-4-yl]-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H38N4O/c1-18(2)15-19(3)26-13-8-22(9-14-26)27-11-6-21(7-12-27)23(28)25-17-20-5-4-10-24-16-20/h4-5,10,16,18-19,21-22H,6-9,11-15,17H2,1-3H3,(H,25,28)
• InChI Key: MJUMLCITDIZVQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)N1CCC(CC1)N2CCC(CC2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C23H38N4O
• Molecular Weight: 386.6 g/mol

Description

1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential as an analgesic drug. ABT-594 is a member of the piperidine class of compounds and is structurally similar to nicotine. It has been shown to have potent analgesic effects in animal models and has been investigated as a potential treatment for chronic pain.

Mechanism of Action

The mechanism of action of 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide is complex and involves multiple targets in the nervous system. 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide acts as a potent agonist at the α4β2 and α3β4 nicotinic acetylcholine receptors (nAChRs) in the central nervous system. Activation of these receptors leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the modulation of pain.
Biochemical and Physiological Effects
1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have other effects on the nervous system, including the modulation of dopamine release and the regulation of the release of other neurotransmitters. 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has also been shown to have effects on the cardiovascular system, including the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has several advantages as a tool for scientific research. It has been extensively studied and has a well-characterized mechanism of action. It is also highly potent and selective for its target receptors. However, 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide is a complex compound that requires specialized equipment and expertise to synthesize. It is also relatively expensive to produce, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research on 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide. One area of interest is the development of new analogs of 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide that may have improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide, including its potential as a treatment for chronic pain. Finally, there is interest in further elucidating the mechanism of action of 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide and its effects on the nervous and cardiovascular systems.

Synthesis Methods

The synthesis of 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide involves several steps, including the formation of the piperidine ring and the addition of the pyridine and carboxamide groups. The synthesis of 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide is a complex process that requires specialized equipment and expertise in organic chemistry.

Scientific Research Applications

1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been extensively studied for its potential as an analgesic drug. It has been shown to have potent analgesic effects in animal models, including models of acute and chronic pain. 1'-(1,3-dimethylbutyl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been investigated as a potential treatment for chronic pain, including neuropathic pain, cancer pain, and inflammatory pain.